Cas no 1358418-94-6 (methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate)

• Product Name: methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate
• CAS No: 1358418-94-6
• MF: C₂₂H₂₁FN₂O₆
• MW: 428.410349607468
• CID: 5400080
• Update Time: 2025-08-03

methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• CBOKVKHMPVNDHF-UHFFFAOYSA-N
• methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate

• Inchi： 1S/C22H21FN2O6/c1-25(14-7-5-13(23)6-8-14)21(26)12-31-18-11-17(22(27)30-4)24-16-10-20(29-3)19(28-2)9-15(16)18/h5-11H,12H2,1-4H3
• InChI Key： RBPHSWSCJFSYLO-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C(OC)=C2)=C(OCC(N(C2=CC=C(F)C=C2)C)=O)C=C1C(OC)=O

Additional information on methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate

Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1358418-94-6): A Comprehensive Overview

Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate, identified by its CAS number 1358418-94-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the quinoline class of molecules, which are well-known for their broad spectrum of biological activities and therapeutic potential. The unique structural features of this molecule, particularly its 4-fluorophenylmethyl and carbamoylmethoxy substituents, contribute to its distinctive chemical properties and biological interactions.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The presence of multiple functional groups in Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate enhances its potential as a pharmacophore, enabling it to interact with various biological targets. Specifically, the 6,7-dimethoxy moiety and the ester group at the 2-position of the quinoline ring play crucial roles in modulating the compound's solubility, bioavailability, and metabolic stability.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced efficacy and reduced side effects. The introduction of fluorine atoms into aromatic rings is a common strategy to improve metabolic stability and binding affinity. In the case of Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate, the 4-fluorophenylmethyl group not only contributes to the molecule's lipophilicity but also influences its interaction with biological targets. This has led to investigations into its potential applications in treating various diseases, including cancer and infectious disorders.

The carbamoylmethoxy group at the 4-position of the quinoline ring adds another layer of complexity to the molecule's structure. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Additionally, the methoxy groups at positions 6 and 7 further modulate the electronic properties of the quinoline ring, influencing its reactivity and biological activity. These structural features make Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate a promising candidate for further exploration in drug development.

Recent studies have highlighted the importance of quinoline derivatives in combating drug-resistant pathogens. The unique structural motifs present in Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate suggest that it may have applications in developing new antibiotics or antiviral agents. For instance, its ability to interact with bacterial enzymes or viral proteases could be exploited to inhibit their function and reduce pathogenicity. Furthermore, the compound's potential to cross cell membranes due to its lipophilic nature makes it an attractive candidate for delivering therapeutic agents to target cells.

The synthesis of Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions between fluorinated aromatic compounds and carbamoylmethoxymalonates, followed by cyclization to form the quinoline ring. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can improve the efficiency and selectivity of these transformations.

In terms of pharmacokinetic properties, Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Its metabolic stability has been assessed through in vitro studies using liver microsomes and cell cultures. These studies have shown that the compound undergoes slow degradation under physiological conditions but can be metabolized by cytochrome P450 enzymes into inactive or active metabolites.

The potential therapeutic applications of Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate have prompted researchers to investigate its effects on various disease models. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in tumor progression. Additionally, animal models have shown that this compound can exhibit protective effects against infectious diseases caused by bacteria or viruses.

The development of novel drug candidates like Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6,7-dimethoxyquinoline-2-carboxylate relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how a molecule will interact with biological targets based on its structure alone. By leveraging these technologies, scientists can optimize the compound's design to enhance its potency while minimizing potential side effects.

In conclusion，Methyl 4-({[(4-fluorophenyl)methyl]carbamoyl}methoxy)-6，7-dimeth oxyquinoline -2-carbox ylate (CAS No．1358418 -94 -6) is a structurally complex organic compound with significant potential as a pharmaceutical agent．Its unique combination of functional groups，including ＜strong＞fluoro phenoxy1methylene＜/strong＞，＜strong＞ carbam o ylm etho xy＜/strong＞，and ＜strong＞dim etho x y＜/strong＞ substit uents，makes it an attractive candidate for further exploration．Recent studies have highlighted its promise as an ant icancer，ant imicrobial，and ant iviral agent，while ongoing research continues to uncover new therapeutic applications．With continued investigation into this promising compoun d，future advances may lead to novel treatments for a variety of diseases．